Cas no 2642331-49-3 (N-Fmoc-L-Ser(Cyclobutyl)-OH)

• Product Name: N-Fmoc-L-Ser(Cyclobutyl)-OH
• CAS No: 2642331-49-3
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 5148159
• PubChem ID: 156691405
• Update Time: 2025-05-25

N-Fmoc-L-Ser(Cyclobutyl)-OH Chemical and Physical Properties

Names and Identifiers

• L-Serine, O-cyclobutyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-cyclobutyl-L-serine
• SCHEMBL25185654
• 2642331-49-3
• (2S)-3-(CYCLOBUTOXY)-2-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)PROPANOIC ACID
• F89630
• N-Fmoc-L-Ser(Cyclobutyl)-OH

• Inchi： 1S/C22H23NO5/c24-21(25)20(13-27-14-6-5-7-14)23-22(26)28-12-19-17-10-3-1-8-15(17)16-9-2-4-11-18(16)19/h1-4,8-11,14,19-20H,5-7,12-13H2,(H,23,26)(H,24,25)/t20-/m0/s1
• InChI Key： KMDFHULRLPLDGQ-FQEVSTJZSA-N
• SMILES： C(O)(=O)[C@H](COC1CCC1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 381.15762283g/mol
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.9Ų

Additional information on N-Fmoc-L-Ser(Cyclobutyl)-OH

Comprehensive Overview of N-Fmoc-L-Ser(Cyclobutyl)-OH (CAS No. 2642331-49-3): Properties, Applications, and Industry Trends

The compound N-Fmoc-L-Ser(Cyclobutyl)-OH (CAS No. 2642331-49-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the cyclobutyl side chain and Fmoc (9-fluorenylmethoxycarbonyl) protecting group, make it a critical building block for designing peptide-based therapeutics and bioconjugates. As demand for custom peptides and targeted drug delivery systems grows, this compound has garnered significant attention from researchers exploring next-generation biologics.

Recent advancements in solid-phase peptide synthesis (SPPS) have highlighted the importance of N-Fmoc-L-Ser(Cyclobutyl)-OH as a versatile intermediate. Its cyclobutyl moiety enhances peptide stability by reducing metabolic degradation, a key concern in developing oral peptide drugs—a hot topic in pharmaceutical forums. The compound's compatibility with automated synthesizers and green chemistry protocols aligns with industry trends toward sustainable manufacturing, addressing frequent search queries like "eco-friendly peptide synthesis methods."

Analytical studies confirm that 2642331-49-3 exhibits excellent solubility in common polar aprotic solvents (e.g., DMF, DMSO) while maintaining stability during deprotection steps. These properties make it ideal for constructing constrained peptides—a trending research area for modulating protein-protein interactions. Notably, its application in macrocyclic peptide design has been explored in recent publications, coinciding with rising Google searches for "cyclic peptide drug discovery."

Quality benchmarks for N-Fmoc-L-Ser(Cyclobutyl)-OH typically require ≥95% purity (HPLC), with strict control of enantiomeric excess to ensure stereochemical integrity in final products. Leading suppliers now provide detailed spectroscopic data (1H/13C NMR, HRMS) and chiral HPLC certificates, responding to researchers' demands for comprehensive analytical documentation—a frequently searched term among peptide chemists.

Emerging applications include its use in peptide-drug conjugates (PDCs), particularly for cancer therapeutics, where the cyclobutyl group may enhance tumor penetration. This aligns with growing interest in "precision oncology" and "peptide-based diagnostics," as reflected in PubMed citation trends. Furthermore, its role in developing peptide vaccines has been investigated, coinciding with increased public interest in novel vaccine technologies post-pandemic.

From a commercial perspective, 2642331-49-3 is available through specialized fine chemical suppliers, with pricing influenced by scale and GMP-grade requirements. Market analyses suggest growing procurement of this derivative by CDMOs (Contract Development and Manufacturing Organizations), particularly in Asia-Pacific regions experiencing expansion in biologics production capacity—a trending topic in industry reports.

Ongoing research explores modifications of the Fmoc-protected scaffold to create analogs with improved cell permeability, addressing a common challenge in peptide therapeutics development. Such innovations correlate with rising searches for "peptide delivery technologies" and "blood-brain barrier penetrating peptides," indicating strong industry interest in overcoming bioavailability limitations.